Cas no 33320-16-0 (methyl 5-amino-4-oxopentanoate)
33320-16-0 structure
Product Name:methyl 5-amino-4-oxopentanoate
CAS No:33320-16-0
MF:C6H11NO3
MW:145.156441926956
MDL:MFCD08277630
CID:318525
PubChem ID:157922
Update Time:2025-04-19
methyl 5-amino-4-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,5-amino-4-oxo-, methyl ester
- methyl 5-amino-4-oxopentanoate
- 5-Aminolevulinic acid methyl ester
- Aminolevulinic acid methyl ester
- Methyl aminolevulinate
- Metvix
- UNII-585NM85KYM
- Pentanoic acid, 5-amino-4-oxo-, methyl ester
- NCGC00018251-05
- 33320-16-0
- DTXSID3048570
- EN300-245968
- SCHEMBL8521
- CHEBI:724125
- methyl delta-aminolevulinate
- methyl aminolaevulinate
- MAOP cpd
- 585NM85KYM
- D-Aminolevulinicacidmethylesterhydrochloride
- NCGC00018251-02
- D08204
- FT-0760150
- Levulinic acid, 5-amino-, methyl ester
- NCGC00018251-04
- METHYL AMINOLEVULINATE [MI]
- Methyl-5-aminolevulinate
- DB00992
- AKOS006220489
- CS-0017508
- CHEMBL1096562
- methyl 5-aminolevulinate
- METHYL AMINOLEVULINATE [VANDF]
- 5-amino-4-oxo-pentanoic acid methyl ester
- NS00003987
- Q619603
- methyl5-amino-4-oxopentanoate
- NCGC00018251-01
- 5-Aminolavulinsauremethylester
- METHYL AMINOLEVULINATE [WHO-DD]
- NCGC00018251-03
- Methylaminolevulinate
- YUUAYBAIHCDHHD-UHFFFAOYSA-N
- methyl-aminolevulinate
- HY-A0169
-
- MDL: MFCD08277630
- Inchi: 1S/C6H11NO3/c1-10-6(9)3-2-5(8)4-7/h2-4,7H2,1H3
- InChI Key: YUUAYBAIHCDHHD-UHFFFAOYSA-N
- SMILES: O(C)C(CCC(CN)=O)=O
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1
- Topological Polar Surface Area: 69.4A^2
Experimental Properties
- Density: 1.097
- Boiling Point: 223.9°C at 760 mmHg
- Flash Point: 95.5°C
- Refractive Index: 1.444
- PSA: 69.39000
- LogP: 0.16770
methyl 5-amino-4-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-245968-0.05g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 0.05g |
$19.0 | 2024-06-19 | |
| Enamine | EN300-245968-0.1g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 0.1g |
$19.0 | 2024-06-19 | |
| Enamine | EN300-245968-0.25g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 0.25g |
$20.0 | 2024-06-19 | |
| Enamine | EN300-245968-0.5g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 0.5g |
$21.0 | 2024-06-19 | |
| Enamine | EN300-245968-1.0g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 1.0g |
$22.0 | 2024-06-19 | |
| Enamine | EN300-245968-2.5g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 2.5g |
$38.0 | 2024-06-19 | |
| Enamine | EN300-245968-5.0g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 5.0g |
$63.0 | 2024-06-19 | |
| Enamine | EN300-245968-10.0g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 95% | 10.0g |
$106.0 | 2024-06-19 | |
| Enamine | EN300-245968-1g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 1g |
$22.0 | 2023-09-15 | ||
| Enamine | EN300-245968-5g |
methyl 5-amino-4-oxopentanoate |
33320-16-0 | 5g |
$63.0 | 2023-09-15 |
methyl 5-amino-4-oxopentanoate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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